N-(2,5-dimethoxybenzyl)-3,5-dinitro-2-pyridinamine

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-3,5-dinitropyridin-2-amine
• InChI: InChI=1S/C14H14N4O6/c1-23-11-3-4-13(24-2)9(5-11)7-15-14-12(18(21)22)6-10(8-16-14)17(19)20/h3-6,8H,7H2,1-2H3,(H,15,16)
• InChI Key: GPZOJVMXNYUXLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNC2=C(C=C(C=N2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H14N4O6
• Molecular Weight: 334.28 g/mol

Description

The compound “N-(2,5-dimethoxybenzyl)-3,5-dinitro-2-pyridinamine” is a complex organic molecule. It contains a pyridinamine group (a pyridine ring with an amine group), which is substituted with nitro groups at the 3 and 5 positions. Additionally, it has a 2,5-dimethoxybenzyl group attached to the nitrogen of the pyridinamine.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The pyridinamine ring, nitro groups, and 2,5-dimethoxybenzyl group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. The nitro groups could potentially undergo reduction reactions, while the amine group could participate in various reactions such as acylation or alkylation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.